2-Methoxy-6-(2-naphthalen-2-yl-ethyl)-benzoic acid methyl ester

• IUPAC Name: methyl 2-methoxy-6-(2-naphthalen-2-ylethyl)benzoate
• InChI: InChI=1S/C21H20O3/c1-23-19-9-5-8-17(20(19)21(22)24-2)13-11-15-10-12-16-6-3-4-7-18(16)14-15/h3-10,12,14H,11,13H2,1-2H3
• InChI Key: XNAFTVOETCGYLR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1C(=O)OC)CCC2=CC3=CC=CC=C3C=C2
• Molecular Formula: C21H20O3
• Molecular Weight: 320.4 g/mol

Description

2-Methoxy-6-(2-naphthalen-2-yl-ethyl)-benzoic acid methyl ester, also known as 2-Methoxy-6-naphthylmethyl ester, is an organic compound that has been studied for its potential applications in the fields of chemistry, biochemistry, and pharmacology. It is a colorless, crystalline solid with a molecular weight of 282.37 g/mol. It is soluble in water, alcohol, and organic solvents, and is stable under normal conditions.

Scientific Research Applications

Synthesis and Derivative Formation

Research on the synthesis and applications of 2-Methoxy-6-(2-naphthalen-2-yl-ethyl)-benzoic acid methyl ester and its related compounds demonstrates its versatility in organic synthesis. By condensing vanillin esters of substituted benzoic acids with 2-naphthylamine and cyclic β-diketones, derivatives such as benzo[a]acridine and benzo[b][4,7]phenanthroline are produced, showcasing the compound's role in the synthesis of complex heterocyclic structures (Kozlov, Tereshko, & Gusak, 2006). Additionally, the Heck-mediated synthesis approach leads to naphtho[2,1-f]isoquinolines, highlighting its utility in constructing polycyclic aromatic compounds with potential pharmacological activities (Pampín et al., 2003).

Liquid Crystalline Properties

Research into the liquid crystalline properties of compounds related to 2-Methoxy-6-(2-naphthalen-2-yl-ethyl)-benzoic acid methyl ester, particularly those involving Schiff base-ester linkages with naphthalene ring systems, has led to the development of novel mesogenic materials. These materials exhibit enantiotropic nematic and smectic A mesophases, contributing to the field of liquid crystal display (LCD) technology and materials science (Thaker et al., 2012).

Catalytic Applications

Studies on the hydroesterification of 2-vinyl-6-methoxynaphthalene to produce methyl ester of 6-methoxy naphthyl propionic acid reveal the catalytic potential of palladium complexes with chelating nitrogen ligands. This research underscores the compound's significance in catalytic processes, particularly in synthesizing anti-inflammatory drugs like naproxen (Atla, Kelkar, & Chaudhari, 2009).